Cas no 1396761-75-3 (N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide)

• Product Name: N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• CAS No: 1396761-75-3
• MF: C₁₄H₁₄F₃NO₂S₂
• MW: 349.391671657562
• CID: 5400932
• Update Time: 2025-05-24

N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-thiophen-3-ylethyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

• Inchi： 1S/C14H14F3NO2S2/c15-14(16,17)13-3-1-12(2-4-13)10-22(19,20)18-7-5-11-6-8-21-9-11/h1-4,6,8-9,18H,5,7,10H2
• InChI Key： HPBFOLHCXKYHSE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)S(NCCC1C=CSC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

N-[2-(Thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 1396761-75-3, known as N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a trifluoromethyl group, and a methanesulfonamide moiety. The integration of these functional groups imparts distinctive chemical properties, making it an interesting subject for research and development.

Thiophene is a heterocyclic aromatic compound with sulfur as the heteroatom. In this compound, the thiophene ring is substituted at the 3-position with an ethyl group, which further connects to the methanesulfonamide group. The presence of the thiophene ring contributes to the compound's stability and reactivity due to its aromaticity and electron-withdrawing properties. Recent studies have shown that thiophene-containing compounds exhibit promising activity in fields such as optoelectronics and drug discovery.

The trifluoromethyl group attached to the phenyl ring is another critical feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This group enhances the stability of the compound and may play a role in modulating its pharmacokinetic properties if used in drug design. Recent research has highlighted the importance of trifluoromethyl groups in improving bioavailability and reducing toxicity in pharmaceutical compounds.

The methanesulfonamide group is a sulfonamide derivative that adds to the compound's versatility. Sulfonamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their potential for bioisosteric replacements. In this case, the methanesulfonamide group may contribute to the compound's solubility and interactions with biological systems.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing complex molecules like N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide. Researchers have explored various coupling reactions, such as Suzuki-Miyaura cross-coupling, to construct key intermediates with high precision. These methods not only improve yield but also allow for better control over stereochemistry and regioselectivity.

In terms of applications, this compound has shown potential in several areas. Its structure suggests it could serve as a building block for more complex molecules or as an intermediate in drug discovery programs. For instance, its thiophene moiety could be exploited in designing materials for organic electronics or sensors due to its conjugation properties.

Moreover, recent studies have explored the biological activity of similar compounds, suggesting that N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide might exhibit interesting pharmacological properties. Its trifluoromethyl group could enhance its ability to penetrate biological membranes, while its sulfonamide group might contribute to enzyme inhibition or receptor binding.

In conclusion, N-[2-(thiophen-3-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide represents a fascinating example of modern organic chemistry. Its unique structure combines several functional groups that offer diverse opportunities for further research and application. As new synthetic methods emerge and our understanding of its properties deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.